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Compound of Interest

Compound Name: Methyl 2-hexenoate

Cat. No.: B153389 Get Quote

Essential Safety and Handling Guide for Methyl
2-hexenoate
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl 2-hexenoate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-hexenoate is classified as a flammable liquid.[1][2][3][4] It may also cause skin and

eye irritation, and respiratory irritation.[5] Therefore, adherence to strict safety protocols and the

use of appropriate personal protective equipment are mandatory.

Summary of Required PPE:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b153389?utm_src=pdf-interest
https://www.benchchem.com/product/b153389?utm_src=pdf-body
https://www.benchchem.com/product/b153389?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-2-hexenoate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hexenoate
https://www.fishersci.com/store/msds?partNumber=AC414420050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-hex-2-enoate
https://aksci.com/sds/5283DR_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended where

splashing is a risk.[6]

To protect against splashes

and vapors that can cause

serious eye irritation.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing to

prevent skin contact.[5][7]

To prevent skin irritation from

direct contact.[5]

Contaminated gloves should

be disposed of properly after

use.

Respiratory Protection

Use in a well-ventilated area is

crucial.[5][6] If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges should

be used.

To avoid inhalation of vapors

which may cause respiratory

irritation.[5]

Operational Plan for Safe Handling
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5][6]

Ensure that an eyewash station and safety shower are readily accessible.[5][8]

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][3][9] Use

explosion-proof electrical and lighting equipment.[3][6]

Ground and bond containers when transferring the material to prevent static discharge.[1][6]

2. Handling Procedure:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin and eyes, and inhalation of vapors.[5]
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Use only non-sparking tools.[1][6]

Keep the container tightly closed when not in use.[1][6]

Wash hands thoroughly after handling.[5]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

oxidizing agents, acids, and bases.[5][8]

Keep containers tightly closed and upright to prevent leakage.

Store away from heat, sparks, and open flames.[6][9]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[5][6]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing.[5] Wash the affected

area with soap and water. Get medical attention

if irritation develops.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6] Remove contact

lenses if present and easy to do.[5] Seek

immediate medical attention.[10]

Ingestion
Do NOT induce vomiting.[5] Rinse mouth with

water. Seek medical attention.[5]

In case of a spill, eliminate all ignition sources.[6] Absorb the spill with an inert material (e.g.,

sand, earth) and place it in a suitable container for disposal.
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Disposal Plan
Dispose of Methyl 2-hexenoate and any contaminated materials in accordance with local,

regional, and national regulations.[6][9]

This material may be considered hazardous waste.[3]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.

Do not allow the product to enter drains or waterways.[5]

Contaminated packaging should be disposed of as unused product.

Quantitative Data
Property Value

Molecular Formula C7H12O2[2]

Molecular Weight 128.17 g/mol [2]

Flash Point 40.56 °C (105.00 °F)[11]

Boiling Point 168.00 to 170.00 °C @ 760.00 mm Hg[4]

Density 0.885 g/cm³ at 25 °C[6]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Methyl 2-
hexenoate.
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Safe Handling Workflow for Methyl 2-hexenoate

Preparation

Handling

Cleanup & Storage

Disposal

Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Ensure Access to Eyewash & Safety Shower

Remove Ignition Sources

Transfer Chemical Using Non-Sparking Tools

Perform Experimental Work

Keep Container Tightly ClosedCollect Waste in Labeled, Sealed Container

Wash Hands Thoroughly

Decontaminate Work Area

Store in Cool, Dry, Well-Ventilated Area

Dispose of Contaminated PPE

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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